Cas no 476493-48-8 (hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate)

• Product Name: hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate
• CAS No: 476493-48-8
• MF: C₆H₁₆NO₄P
• MW: 197.169302940369
• MDL: MFCD09863811
• CID: 5233399
• Update Time: 2026-03-08

hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, 2-hydroxy-N,N,N-trimethyl-3-phosphono-, inner salt, (2S)-
• hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate

• MDL： MFCD09863811
• Inchi： 1S/C6H16NO4P/c1-7(2,3)4-6(8)5-12(9,10)11/h6,8H,4-5H2,1-3H3,(H-,9,10,11)/t6-/m0/s1
• InChI Key： CFKIUJQHVVMWGR-LURJTMIESA-N
• SMILES： C([C@H](O)CP(O)([O-])=O)[N+](C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines

Additional information on hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate

Hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate: A Comprehensive Overview

The compound with CAS No 476493-48-8, known as hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate, is a fascinating molecule with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have shed light on its synthesis, structure, and functional applications, making it a subject of interest for researchers worldwide.

The (2S)-configuration of this compound plays a crucial role in its stereochemical properties. Stereochemistry is a critical factor in determining the biological activity of molecules, especially in drug design. The presence of the trimethylazaniumyl group adds to the molecule's complexity and functionality. This group contributes to the compound's ability to act as a cationic surfactant, which is essential in various emulsification and solubilization processes.

Recent advancements in synthetic chemistry have enabled the efficient production of hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate. Researchers have explored various methodologies, including enzymatic catalysis and asymmetric synthesis, to optimize its production. These methods not only enhance yield but also ensure the preservation of stereochemical integrity, which is vital for maintaining the compound's desired properties.

In terms of applications, this compound has shown promise in the field of agricultural chemistry. Its ability to act as a phosphonate-based herbicide has been extensively studied. Phosphonates are known for their effectiveness in controlling weeds without adversely affecting crops. The trimethylazaniumyl group enhances the compound's stability and bioavailability, making it a potential candidate for sustainable agricultural practices.

Moreover, hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate has been investigated for its role in biomedical applications. Its phosphonate moiety is known to exhibit anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Recent studies have explored its potential as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic profiles.

The structural elucidation of this compound has been made possible through advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These techniques have provided insights into the spatial arrangement of atoms, confirming the (2S)-configuration and the presence of hydrogen bonding interactions within the molecule. Such insights are invaluable for understanding the compound's behavior in different chemical environments.

In conclusion, hydrogen (2S)-2-hydroxy-3-(trimethylazaniumyl)propylphosphonate (CAS No 476493-48-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.